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Introduction

L-369 is a novel, ionizable cationic lipid designed for the efficient in vivo delivery of small
interfering RNA (siRNA)[1]. As a key component of lipid nanopatrticles (LNPs), L-369 facilitates
the encapsulation of siRNA, protects it from degradation, and enables its delivery to target
cells, leading to sequence-specific gene silencing. These application notes provide a
comprehensive guide to utilizing L-369 in siRNA-mediated gene silencing experiments,
including detailed protocols for the formulation of L-369-containing LNPs, in vitro and in vivo
experimental workflows, and methods for assessing gene silencing efficacy and cytotoxicity.
While specific performance data for L-369 is emerging, the protocols provided are based on
well-established methods for similar ionizable lipids, such as DLin-MC3-DMA, which is a
component of the FDA-approved siRNA therapeutic, Onpattro®[2][3][4][5][6][7]-

Mechanism of Action: LNP-mediated siRNA Delivery

LNP-siRNA delivery is a multi-step process that begins with the formulation of the nanoparticles
and culminates in the silencing of the target gene within the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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